Cas no 1261952-57-1 (5-Hydroxy-3-(2-methylthiophenyl)benzoic acid)

• Product Name: 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid
• CAS No: 1261952-57-1
• MF: C₁₄H₁₂O₃S
• MW: 260.308282852173
• MDL: MFCD18320458
• CID: 2765678
• PubChem ID: 53226360
• Update Time: 2025-07-18

5-Hydroxy-3-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261952-57-1
• 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid, 95%
• MFCD18320458
• 5-HYDROXY-3-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 3-hydroxy-5-(2-methylsulfanylphenyl)benzoic acid
• 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320458
• Inchi： 1S/C14H12O3S/c1-18-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(15)7-9/h2-8,15H,1H3,(H,16,17)
• InChI Key： MWFXAZRPNOJOKY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 260.05071541Da
• Monoisotopic Mass: 260.05071541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.8Ų

Additional information on 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid

5-Hydroxy-3-(2-methylthiophenyl)benzoic Acid: A Comprehensive Overview

5-Hydroxy-3-(2-methylthiophenyl)benzoic acid (CAS No. 1261952-57-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid.

Chemical Structure and Properties

5-Hydroxy-3-(2-methylthiophenyl)benzoic acid is a benzoic acid derivative with a hydroxyl group at the 5-position and a 2-methylthiophenyl substituent at the 3-position. The molecular formula of this compound is C₁₄H₁₂O₃S, and its molecular weight is 264.30 g/mol. The presence of the hydroxyl group and the thiophenyl substituent imparts unique chemical properties to this molecule, making it an interesting candidate for various chemical and biological studies.

The compound is typically synthesized through a multi-step process involving the coupling of a thiophenyl derivative with a substituted benzoic acid precursor. The synthesis route often involves palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the formation of carbon-carbon bonds between aryl halides and aryl boronic acids. The final step typically involves the introduction of the hydroxyl group through a nucleophilic substitution or reduction reaction.

Biological Activities and Mechanisms of Action

5-Hydroxy-3-(2-methylthiophenyl)benzoic acid has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has shown that this compound exhibits significant anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress.

In vitro studies have demonstrated that 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been shown to reduce the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are key enzymes involved in the inflammatory response.

The antioxidant properties of 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid have also been well-documented. It has been shown to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This is particularly relevant in diseases characterized by chronic inflammation and oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Potential Therapeutic Applications

The anti-inflammatory and antioxidant properties of 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid make it a promising candidate for the treatment of various inflammatory diseases. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of arthritis, colitis, and other inflammatory conditions.

In addition to its anti-inflammatory effects, 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid has also been investigated for its potential neuroprotective properties. Studies have shown that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease.

The compound's ability to modulate multiple signaling pathways involved in inflammation and oxidative stress suggests that it may have broad therapeutic applications. However, further research is needed to fully understand its mechanisms of action and to evaluate its safety and efficacy in clinical settings.

Clinical Trials and Future Directions

To date, there have been limited clinical trials involving 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid. However, preclinical data have been promising enough to warrant further investigation in human subjects. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers.

If these initial trials are successful, subsequent phase II trials will be conducted to assess the efficacy of 5-Hydroxy-3-(2-methylthiophenyl)benzoic acid in specific patient populations with inflammatory diseases or neurodegenerative disorders. The ultimate goal is to develop this compound into a safe and effective therapeutic agent that can improve patient outcomes.

Conclusion

5-Hydroxy-3-(2-methylthiophenyl)benzoic acid (CAS No. 1261952-57-1) is a promising compound with significant anti-inflammatory and antioxidant properties. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. While more research is needed to fully understand its mechanisms of action and clinical potential, early findings suggest that this compound could play a valuable role in the treatment of various inflammatory diseases and neurodegenerative disorders.